![molecular formula C15H20N2O2 B5764254 N-[2-(4-morpholinyl)ethyl]-3-phenylacrylamide](/img/structure/B5764254.png)
N-[2-(4-morpholinyl)ethyl]-3-phenylacrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(4-morpholinyl)ethyl]-3-phenylacrylamide, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It was first synthesized by researchers at Merck in 1997 and has since been extensively studied for its potential therapeutic applications.
Mechanism of Action
N-[2-(4-morpholinyl)ethyl]-3-phenylacrylamide acts as a competitive antagonist of mGluR5, inhibiting its activation by glutamate. This leads to a reduction in downstream signaling pathways, ultimately affecting synaptic plasticity and neuronal function.
Biochemical and Physiological Effects:
This compound has been shown to modulate various biochemical and physiological processes, including the regulation of calcium signaling, protein synthesis, and gene expression. In addition, this compound has been demonstrated to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(4-morpholinyl)ethyl]-3-phenylacrylamide in lab experiments is its selectivity for mGluR5, which allows for more precise manipulation of this receptor subtype. However, one limitation is that this compound may have off-target effects on other glutamate receptors, which can complicate data interpretation.
Future Directions
There are several future directions for research on N-[2-(4-morpholinyl)ethyl]-3-phenylacrylamide and mGluR5. One area of focus is the development of more selective and potent antagonists for mGluR5, which could have improved therapeutic potential. Additionally, further investigation is needed to elucidate the role of mGluR5 in various neurological and psychiatric disorders and to determine the potential clinical applications of this compound and other mGluR5 antagonists.
Synthesis Methods
N-[2-(4-morpholinyl)ethyl]-3-phenylacrylamide can be synthesized through a multi-step process involving the reaction of 3-phenylacryloyl chloride with morpholine followed by reduction with sodium borohydride. The final product is purified through recrystallization and characterized through various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
N-[2-(4-morpholinyl)ethyl]-3-phenylacrylamide has been widely used in scientific research as a tool to study the role of mGluR5 in various physiological and pathological processes. It has been shown to modulate synaptic plasticity, learning and memory, anxiety, and depression. In addition, this compound has been investigated for its potential therapeutic applications in various neurological and psychiatric disorders such as Fragile X syndrome, Alzheimer's disease, and addiction.
properties
IUPAC Name |
(E)-N-(2-morpholin-4-ylethyl)-3-phenylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2/c18-15(7-6-14-4-2-1-3-5-14)16-8-9-17-10-12-19-13-11-17/h1-7H,8-13H2,(H,16,18)/b7-6+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POHOCARNKLTJBC-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCNC(=O)C=CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1CCNC(=O)/C=C/C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.